3-methoxy-N-(4-methyl-2-thiazolyl)benzamide
Overview
Description
3-methoxy-N-(4-methyl-2-thiazolyl)benzamide is a member of benzamides.
Scientific Research Applications
Antihyperglycemic Agent Research
A series of benzamide derivatives, including compounds related to 3-methoxy-N-(4-methyl-2-thiazolyl)benzamide, were studied for their potential as antidiabetic agents. The research led to the identification of a specific compound, which showed promise as a candidate drug for treating diabetes mellitus (Nomura et al., 1999).
Synthesis for Radiopharmaceuticals
The synthesis of (S)-2-Hydroxy-6-methoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, a precursor for a radiopharmaceutical compound, was achieved via a simple and high-yield method. This compound is related to 3-methoxy-N-(4-methyl-2-thiazolyl)benzamide and is crucial for preparing radiolabeled benzamide derivatives (Bobeldijk et al., 1990).
Molecular Structural Analysis and Antioxidant Activity
A study analyzed the structure of a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide molecule using X-ray diffraction, IR spectroscopy, and quantum chemical computation. The research provided insights into the molecular geometry, electronic properties, and antioxidant properties of the compound, related to 3-methoxy-N-(4-methyl-2-thiazolyl)benzamide (Demir et al., 2015).
Glucokinase Activator for Type 2 Diabetes
Novel benzamide derivatives, including compounds akin to 3-methoxy-N-(4-methyl-2-thiazolyl)benzamide, were synthesized and screened for their potential as glucokinase activators. One compound showed promising results for the treatment of type 2 diabetes (Park et al., 2014).
Antibacterial and Antifungal Activity
A class of benzamide derivatives, closely related to 3-methoxy-N-(4-methyl-2-thiazolyl)benzamide, was synthesized and evaluated for antibacterial and antifungal activities. Certain compounds showed significant activity against specific microbial strains (Priya et al., 2006).
properties
CAS RN |
477516-34-0 |
|---|---|
Product Name |
3-methoxy-N-(4-methyl-2-thiazolyl)benzamide |
Molecular Formula |
C12H12N2O2S |
Molecular Weight |
248.3 g/mol |
IUPAC Name |
3-methoxy-N-(4-methyl-1,3-thiazol-2-yl)benzamide |
InChI |
InChI=1S/C12H12N2O2S/c1-8-7-17-12(13-8)14-11(15)9-4-3-5-10(6-9)16-2/h3-7H,1-2H3,(H,13,14,15) |
InChI Key |
PAGPVSQZNPBQLP-UHFFFAOYSA-N |
SMILES |
CC1=CSC(=N1)NC(=O)C2=CC(=CC=C2)OC |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2=CC(=CC=C2)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(6-Imidazo[2,1-b]thiazolyl)acetic acid [2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl] ester](/img/structure/B1225553.png)
![2-[[2-(5-Methyl-2-thiophenyl)-2-oxoethyl]thio]-3-phenyl-4-quinazolinone](/img/structure/B1225557.png)
![methyl 5-chloro-2-methoxy-4-{[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]amino}benzoate](/img/structure/B1225559.png)
![2-(4-Methoxyphenyl)-4-quinolinecarboxylic acid [2-oxo-2-(propan-2-ylamino)ethyl] ester](/img/structure/B1225561.png)
![4-(4-Acetylphenoxy)butanoic acid [5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl ester](/img/structure/B1225569.png)
![1-[4-(4-Chlorophenyl)sulfonyl-1-piperazinyl]-2-[(5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]ethanone](/img/structure/B1225570.png)
![2-Chloro-1-[2,5-dimethyl-1-(5-methyl-3-isoxazolyl)-3-pyrrolyl]ethanone](/img/structure/B1225572.png)
